ε-​Caprolactone

• CAS No.: 502-44-3
• Product Name: ε-​Caprolactone
• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: oxepan-2-one
• Standard InChI: InChI=1S/C6H10O2/c7-6-4-2-1-3-5-8-6/h1-5H2
• Standard InChIKey: PAPBSGBWRJIAAV-UHFFFAOYSA-N
• SMILES: C1CCC(=O)OCC1
• Canonical SMILES: C1CCC(=O)OCC1
• Boiling Point: 215.0 °C; 237 °C
• Density: 1.07 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
• Flash Point: 127 °C o.c.
• Melting Point: -18.0 °C; -1.5 °C
• Physical Description: Liquid; COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Epsilon-Caprolactone, also known as 6-hexanolide or 1-oxa-2-oxocycloheptane, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. Epsilon-Caprolactone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Epsilon-Caprolactone can be converted into 2-methylhexano-6-lactone.; Hexano-6-lactone is a epsilon-lactone that is oxepane substituted by an oxo group at position 2.
• Solubility: Solubility in water: miscible
• Synonyms: 2-Oxepanone; Hexanoic Acid, 6-hydroxy-lactone; 1,6-Hexanolide; 2-Oxooxopane; 6-Hexanolactone; 6-Hexanolide; 6-Hydroxyhexanoic Acid Lactone; C 0702; Caprolactone; Caprolactone A; Epsilon-caprolactone; Hexamethylene Oxide, 2-oxo-; Hexanoic Acid, 6-hydr
• Vapor Density: Relative vapor density (air = 1): 3.9
• Vapor Pressure: 0.13 mmHg; 1.35X10-1 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 0.8
• PubChem Compound: 10401
• Last Modified: Nov 11 2021